Cas no 2763908-62-7 (4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid)

• Product Name: 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid
• CAS No: 2763908-62-7
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5559426
• PubChem ID: 165996854
• Update Time: 2025-06-10

4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763908-62-7
• EN300-37343688
• 4-{4-[(prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid
• 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid

• Inchi： 1S/C15H18N2O4/c1-2-9-21-15(20)17-8-7-16-13(10-17)11-3-5-12(6-4-11)14(18)19/h2-6,13,16H,1,7-10H2,(H,18,19)
• InChI Key： BCWLTQHQNNCWSL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCNC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid

Recent Advances in the Study of 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid (CAS: 2763908-62-7)

The compound 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid (CAS: 2763908-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its piperazine and benzoic acid moieties make it an attractive scaffold for the development of compounds targeting various biological pathways, including inflammation, cancer, and infectious diseases. The presence of the prop-2-en-1-yloxycarbonyl group further enhances its reactivity, enabling diverse chemical modifications.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid exhibited potent inhibitory activity against the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The study reported IC50 values in the low micromolar range, suggesting promising potential for further optimization.

In addition to its role in cancer research, this compound has also been explored for its anti-inflammatory properties. A recent preprint on bioRxiv described the synthesis and evaluation of a series of analogs, with some derivatives showing significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings open new avenues for the development of anti-inflammatory agents with improved efficacy and safety profiles.

The synthetic accessibility of 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid has also been a focus of recent research. A 2024 paper in Organic Letters detailed a streamlined, high-yield synthesis route using microwave-assisted chemistry, which significantly reduced reaction times and improved overall yields. This methodological advancement is expected to facilitate broader adoption of this compound in drug discovery programs.

Looking ahead, researchers are particularly interested in exploring the potential of this compound in targeted drug delivery systems. Preliminary studies have shown that its structure can be modified to incorporate cleavable linkers, making it a candidate for antibody-drug conjugates (ADCs) and other targeted therapies. These developments align with the growing trend toward precision medicine in the pharmaceutical industry.

In conclusion, 4-{4-[(Prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}benzoic acid (CAS: 2763908-62-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, and recent synthetic advancements have made it more accessible for research and development. Continued investigation into its biological activities and potential clinical applications is warranted, as it may yield novel treatments for challenging diseases.